BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Interpreting the 2-Chloro-3-pyridinol material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-3-pyridinol

Cat. No.: B146414

Technical Support Center: 2-Chloro-3-pyridinol

This guide provides essential safety information, handling procedures, and troubleshooting
advice for researchers and professionals working with 2-Chloro-3-pyridinol.

Material Data Summary

The following tables summarize the key quantitative and qualitative data for 2-Chloro-3-
pyridinol, compiled from material safety data sheets.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula CsH4CINO [1][2]
Molecular Weight 129.54 g/mol [11[3]
Appearance Beige solid [4]
Melting Point 168 - 172 °C (334.4 - 341.6 °F)

Solubility Soluble in water

CAS Number 6636-78-8

Table 2: GHS Hazard and Safety Information

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146414?utm_src=pdf-interest
https://www.benchchem.com/product/b146414?utm_src=pdf-body
https://www.benchchem.com/product/b146414?utm_src=pdf-body
https://www.benchchem.com/product/b146414?utm_src=pdf-body
https://www.benchchem.com/product/b146414?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxypyridine
https://webbook.nist.gov/cgi/cbook.cgi?ID=6636-78-8&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxypyridine
https://www.sigmaaldrich.com/DE/de/product/aldrich/116203
https://www.fishersci.com/store/msds?partNumber=AC152180250&productDescription=2-CHLORO-3-PYRIDINOL+98+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Category Information Source

Signal Word Warning

H315: Causes skin

irritationH319: Causes serious
Hazard Statements o

eye irritationH335: May cause

respiratory irritation

Skin Irritation (Category 2)Eye

Irritation (Category 2)Specific
Hazard Classifications Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory tract irritation)

Protective gloves, Eyeshields,
Dust mask type N95 (US)

Recommended PPE

) ) Strong oxidizing agents,
Incompatible Materials )
Strong acids

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Chloro-3-pyridinol? Al: The primary
hazards are skin irritation, serious eye irritation, and potential respiratory irritation. It is crucial to
use appropriate personal protective equipment (PPE) to minimize exposure.

Q2: How should I properly store 2-Chloro-3-pyridinol in the lab? A2: Store the compound in a
tightly closed container in a dry, cool, and well-ventilated area. Keep it away from incompatible
materials such as strong oxidizing agents and strong acids.

Q3: What are the hazardous decomposition products of 2-Chloro-3-pyridinol? A3: Hazardous
decomposition products can include nitrogen oxides (NOx), carbon monoxide (CO), carbon
dioxide (C0O2), and hydrogen chloride gas. These may be released under fire conditions.

Q4: Are there any established occupational exposure limits for this chemical? A4: According to
the safety data sheets, this product does not have any established occupational exposure limits
by region-specific regulatory bodies. However, it is always best practice to minimize exposure.
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Q5: What is the recommended method for disposing of 2-Chloro-3-pyridinol waste? A5:
Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations. Do not mix with other waste, and handle uncleaned
containers as you would the product itself.

Troubleshooting Guide for Experiments

This section addresses specific issues that may arise during the handling and use of 2-Chloro-
3-pyridinol in a laboratory setting.

Issue 1: Accidental Skin or Eye Contact Occurs

e Question: What is the immediate first aid protocol if 2-Chloro-3-pyridinol comes into contact
with my skin or eyes?

e Answer:

o Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing any contaminated clothing and shoes. Seek medical attention if irritation
develops or persists.

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, making sure to flush under the eyelids. Remove contact lenses if present and
easy to do so. Continue rinsing and get medical attention.

Issue 2: Inhalation of Dust Particles
e Question: I think I may have inhaled some of the powder during weighing. What should | do?

o Answer: Move immediately to an area with fresh air. If you are not breathing, have a trained
person administer artificial respiration. If you feel unwell or experience respiratory irritation,
seek medical attention. Always handle this compound in a well-ventilated area or under a
chemical fume hood to prevent inhalation.

Issue 3: Managing a Small Spill

e Question: How should I clean up a small spill of 2-Chloro-3-pyridinol powder in the lab?
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e Answer: First, ensure you are wearing the appropriate PPE, including gloves, eye protection,
and a respirator. Avoid generating dust. Carefully sweep or scoop up the spilled material and
place it into a suitable, labeled container for disposal. Prevent the powder from entering
drains. Ensure the area is well-ventilated during cleanup.

Issue 4: Compound Appears Discolored or Degraded

e Question: The 2-Chloro-3-pyridinol in my container is not a uniform beige color. Can | still
use it?

o Answer: While the typical appearance is a beige solid, variations in color could indicate
impurities or degradation. The compound is stable under normal storage conditions.
However, if you suspect degradation due to improper storage (e.g., exposure to moisture or
incompatible materials), it is best to use a fresh supply to ensure the integrity of your
experiment.

Visual Guides and Workflows

Personal Protective Equipment (PPE) for Handling 2-Chloro-3-pyridinol

Required Personal Protective Equipment

Researcher Handling
2-Chloro-3-pyridinol

Protective Gloves
(e.g., Nitrile)

SEVCIWACIESSES
with Side Shields or Goggles (N95 or equivalent)

Lab Coat Dust Mask / Respirator

Click to download full resolution via product page
Caption: Required PPE for safe handling of 2-Chloro-3-pyridinol.

Workflow for Managing a 2-Chloro-3-pyridinol Spill
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Contain Spill
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Place in Labeled
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& Equipment

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for cleaning up a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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